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Compound of Interest

Compound Name: Procymidone

Cat. No.: B1679156

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procymidone, a dicarboximide fungicide, is widely utilized in agriculture to control a range of
fungal diseases on various crops. Its application, however, raises pertinent questions regarding
its environmental persistence, degradation pathways, and potential impact on non-target
organisms. This technical guide provides a comprehensive overview of the environmental fate
and behavior of procymidone, summarizing key quantitative data, detailing experimental
methodologies for its study, and visualizing its degradation pathways. This document is
intended to serve as a critical resource for researchers, environmental scientists, and
professionals involved in drug development and environmental risk assessment.

Physicochemical Properties

A fundamental understanding of the environmental behavior of procymidone begins with its
physicochemical properties, which are summarized in the table below. These properties govern
its distribution and persistence in various environmental compartments.
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Property Value Reference
Molecular Formula C13H11CI2NOz2

Molar Mass 284.14 g/mol [1]

Water Solubility 4.5 mg/L at 25°C [2]

Vapor Pressure 1.33 x 10~* mmHg at 25°C

Octanol-Water Partition

Coefficient (log Kow) 314

Henry's Law Constant 2.65 x 1073 Pa m3/mol

Environmental Fate and Behavior

The environmental fate of procymidone is dictated by a combination of abiotic and biotic
processes, including hydrolysis, photolysis, and microbial degradation in soil and aquatic
systems.

Hydrolysis
Procymidone is susceptible to hydrolysis, particularly under neutral to alkaline conditions. The

rate of hydrolysis is pH-dependent, with the compound being relatively stable in acidic
environments.

Table 1: Hydrolysis Half-life of Procymidone at Different pH Values and Temperatures
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pH Temperature (°C) Half-life

5 25 Stable

7 25 20 - 30 days
9 25 1-2days

2 15 619.5 days
7.1 15 31.5 days

9 15 12.7 hours
2 30 120.4 days
7.1 30 3.8 days

9 30 1.9 hours

2 45 33.9 days
7.1 45 20 hours

9 45 28.4 minutes

Data compiled from[2]

Photolysis

Photodegradation can be a significant dissipation pathway for procymidone in both aquatic
and terrestrial environments. The presence of photosensitizers, such as humic substances, can
accelerate this process.

Table 2: Photolysis Half-life of Procymidone

Medium Conditions Half-life Reference
Water Simulated sunlight 8 days
Soil Surface Ultraviolet lamp 6.8 days [3]
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Degradation in Soil

The degradation of procymidone in soil is a complex process influenced by soil type, organic
matter content, moisture, temperature, and microbial activity. Both biotic and abiotic processes
contribute to its breakdown. The primary degradation product in soil is procymidone-NH-
COOH.

Table 3: Soil Degradation Half-life of Procymidone under Various Conditions

Soil Type Condition Half-life (days) Reference
Black Soll Aerobic 14.3 [3]
Chestnut Soil Aerobic 18.9 [3]
Yellow Brown Soill Aerobic 20.2 [3]
Laterite Soil Aerobic 24.1 [3]
Acidic Soils Laboratory 376

Neutral/Alkaline Soils Laboratory 119

Acidic Soils Field 343

Neutral/Alkaline Soils Field 105

Submerged

Conditions ~4 months 2l

Adsorption and Desorption in Soill

The mobility of procymidone in soil is largely governed by its adsorption to soil particles. The
organic matter content of the soil is a key factor influencing this process, with higher organic
matter leading to stronger adsorption and reduced mobility.

Table 4: Adsorption and Desorption of Procymidone in Different Soil Types
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Adsorption

Soil Type . Desorption (%) Reference
(Freundlich Kf)

Laterite Soil - 27.52 +0.85 [3]

Yellow Brown Soll - 16.22 £ 0.78 [3]

Black Saoill - 13.67 £ 1.29 [3]

Chestnut Soil - 7.62 £ 0.06 [3]

Fate in Aquatic Systems

In aquatic environments, procymidone can partition between the water column and sediment.
It can be significantly adsorbed to sediment with high organic matter content, where it degrades
slowly. The dissipation in the total aquatic system often follows biphasic kinetics, with a rapid
initial decline followed by a much slower degradation phase.

Degradation Pathways

The degradation of procymidone in the environment proceeds through several key
transformations, primarily hydrolysis of the imide bond and hydroxylation of the phenyl ring.
The major identified metabolites include procymidone-NH-COOH and 3,5-dichloroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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